Cas no 70160-97-3 (Benzeneethanamine, N-cyclohexyl-N-methyl-)

• Product Name: Benzeneethanamine, N-cyclohexyl-N-methyl-
• CAS No: 70160-97-3
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 1741985
• PubChem ID: 3781176
• Update Time: 2025-05-27

Benzeneethanamine, N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-cyclohexyl-N-methyl-
• AKOS005107559
• SCHEMBL2839407
• MS-1145
• N-cyclo-hexyl-N-methyl-2-phenylethylamine
• 70160-97-3
• N-methyl-N-(2-phenylethyl)cyclohexanamine
• N-methyl-N-phenethylcyclohexanamine

• Inchi： 1S/C15H23N/c1-16(15-10-6-3-7-11-15)13-12-14-8-4-2-5-9-14/h2,4-5,8-9,15H,3,6-7,10-13H2,1H3
• InChI Key： VHFMWNMKPNOLAD-UHFFFAOYSA-N
• SMILES： N(C)(CCC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 217.18319
• Monoisotopic Mass: 217.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Benzeneethanamine, N-cyclohexyl-N-methyl-

Comprehensive Overview of Benzeneethanamine, N-cyclohexyl-N-methyl- (CAS No. 70160-97-3)

Benzeneethanamine, N-cyclohexyl-N-methyl- (CAS No. 70160-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of secondary amines and features a cyclohexyl and methyl substitution on the nitrogen atom. Its molecular formula and weight make it a subject of interest for researchers exploring neurotransmitter analogs and bioactive molecules.

In recent years, the demand for N-cyclohexyl-N-methyl derivatives has surged, particularly in the context of drug discovery and medicinal chemistry. Researchers are increasingly investigating its potential applications in central nervous system (CNS) targeting due to its structural resemblance to known psychoactive compounds. However, it is crucial to note that this compound is strictly used for scientific research and laboratory purposes, adhering to all regulatory guidelines.

The synthesis of Benzeneethanamine, N-cyclohexyl-N-methyl- involves multi-step organic reactions, including alkylation and reductive amination. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and GC-MS indispensable for quality control. The compound’s solubility in organic solvents and its melting point are key physical properties that influence its handling and storage.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. With growing emphasis on green chemistry, researchers are evaluating catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends, where eco-friendly production and waste reduction are prioritized.

Another area of interest is the compound’s potential role in neuropharmacology. While not a therapeutic agent itself, its structural motifs are being studied for receptor binding and enzyme modulation. Questions frequently searched online include: "What are the applications of N-cyclohexyl-N-methyl derivatives?" and "How is CAS No. 70160-97-3 used in drug development?" These queries reflect the compound’s relevance in cutting-edge research.

From a commercial perspective, Benzeneethanamine, N-cyclohexyl-N-methyl- is supplied by specialty chemical manufacturers with strict compliance to safety data sheets (SDS). Its handling requires proper ventilation and personal protective equipment (PPE), underscoring the importance of laboratory safety protocols. The compound’s stability under various conditions is also a frequent topic in technical discussions.

In summary, Benzeneethanamine, N-cyclohexyl-N-methyl- (CAS No. 70160-97-3) represents a niche yet vital component in advanced chemical research. Its applications span pharmaceutical intermediates, neurochemical studies, and methodology development. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic synthesis and bioactive molecule design.